Alcohols and polyols are essential components in various industrial applications, including pharmaceuticals, cosmetics, and plastics. Alcohols, with their general formula R-OH where R can be a straight or branched chain hydrocarbon group, play a crucial role as solvents, disinfectants, and intermediates for the synthesis of other chemicals. They are also widely used in personal care products due to their moisturizing properties. Polyols, which contain multiple hydroxyl groups (-OH) on their molecules, such as glycerin (1,2,3-propanetriol), are important building blocks in polymer chemistry and often serve as softeners or plasticizers. They are widely used in the production of polyurethane foams for insulation materials and automotive applications. Both alcohols and polyols can be derived from natural sources such as plants or petroleum, offering a range of properties that make them versatile in different industries. Their chemical versatility allows them to be tailored for specific applications through various synthesis methods and modification techniques.